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Compound of Interest

Compound Name: Terbutaline-d3

Cat. No.: B12422721

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Terbutaline-d3, a deuterated analog of the bronchodilator Terbutaline. Adherence to
these procedural steps will minimize risk and ensure proper disposal, fostering a secure
research environment.

Operational Plan: Handling and Storage

When working with Terbutaline-d3, it is crucial to follow strict handling and storage protocols to
prevent exposure and maintain the compound's integrity.

Engineering Controls: All work with Terbutaline-d3 should be conducted in a well-ventilated
laboratory, preferably within a chemical fume hood to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[1][3][4]
This includes:

e Gloves: Two pairs of powder-free nitrile or neoprene chemotherapy gloves are
recommended. The outer glove should be removed and disposed of immediately after
handling the compound.[4][5][6]

o Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is
required to protect against skin contact.[4][5][6]
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e Eye and Face Protection: Safety glasses with side shields or goggles are essential. In
situations where splashing is a risk, a full-face shield should be worn.[3][5][7]

» Respiratory Protection: If working outside of a fume hood or if dusts are generated, a
NIOSH-approved respirator is necessary.[1][2]

Handling Procedures:

o Obtain and read the Safety Data Sheet (SDS) for Terbutaline before handling Terbutaline-
d3.[1][3][8]

o Ensure all necessary PPE is donned correctly before entering the handling area.

e Weigh and handle the solid compound within a chemical fume hood to avoid generating dust.
e Avoid direct contact with the skin, eyes, and clothing.[2][3]

 After handling, wash hands thoroughly with soap and water.[3]

Storage: Store Terbutaline-d3 in a tightly sealed, light-resistant container in a cool, dry, and
well-ventilated area.[2][9] It should be stored away from incompatible materials such as strong
oxidizing agents.[2]

Disposal Plan

Proper disposal of Terbutaline-d3 and any contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Categorization: All materials that have come into contact with Terbutaline-d3, including
gloves, gowns, weighing papers, and empty containers, should be considered hazardous
waste.

Disposal Procedures:

o Collect all contaminated disposable materials in a designated, sealed, and clearly labeled
hazardous waste container.

e For unused or expired Terbutaline-d3, do not dispose of it down the drain.[8]
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e The preferred method of disposal is through a licensed hazardous waste disposal company.

[1]3]

 Alternatively, some local pharmacies or law enforcement agencies may have drug take-back
programs.[10][11][12]

« If a take-back program is not available, the compound can be mixed with an inert,
undesirable substance like cat litter or coffee grounds, sealed in a plastic bag, and disposed
of in the household trash, in accordance with local regulations.[10][11][13][14] Before
disposing of the original container, ensure all personal and identifying information is
removed.[10][12]

Quantitative Data Summary

Property Value Source
Molecular Formula C12H16D3NO3 [15][16]
Molecular Weight 228.30 g/mol [15][16]

_ _ Not available for d3 analog.
Melting Point ) [17]
(Terbutaline: 119-122 °C)

- Not available for d3 analog.
Solubility ) ) [17]
(Terbutaline: Soluble in water)

Room temperature, protected
Storage Temperature ) [2][9]
from light

Chemical Spill Response Workflow

In the event of a spill, a clear and immediate response is crucial to contain the material and
protect personnel. The following workflow should be followed:
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Chemical Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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